Cas no 2094325-15-0 (N-[1-(cyclopentylmethyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]but-2-ynamide)
N-[1-(cyclopentylmethyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]but-2-ynamide Chemical and Physical Properties
Names and Identifiers
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- AKOS033733080
- N-[1-(cyclopentylmethyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]but-2-ynamide
- N-[1-(cyclopentylmethyl)-2-oxo-3,4-dihydroquinolin-6-yl]but-2-ynamide
- Z2014272930
- 2094325-15-0
- EN300-6644838
-
- Inchi: 1S/C19H22N2O2/c1-2-5-18(22)20-16-9-10-17-15(12-16)8-11-19(23)21(17)13-14-6-3-4-7-14/h9-10,12,14H,3-4,6-8,11,13H2,1H3,(H,20,22)
- InChI Key: GEXVOJNHCXUZNR-UHFFFAOYSA-N
- SMILES: O=C1CCC2C=C(C=CC=2N1CC1CCCC1)NC(C#CC)=O
Computed Properties
- Exact Mass: 310.168127949g/mol
- Monoisotopic Mass: 310.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 524
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 49.4Ų
N-[1-(cyclopentylmethyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]but-2-ynamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6644838-0.05g |
N-[1-(cyclopentylmethyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]but-2-ynamide |
2094325-15-0 | 95.0% | 0.05g |
$246.0 | 2025-03-13 |
N-[1-(cyclopentylmethyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]but-2-ynamide Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on N-[1-(cyclopentylmethyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]but-2-ynamide
N-[1-(Cyclopentylmethyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]but-2-ynamide (CAS No. 2094325-15-0): A Comprehensive Overview
N-[1-(Cyclopentylmethyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]but-2-ynamide (CAS No. 2094325-15-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of tetrahydroquinolines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.
The cyclopentylmethyl substituent and the but-2-ynamide functional group are key structural elements that contribute to the compound's pharmacological profile. The cyclopentylmethyl group enhances lipophilicity and membrane permeability, while the but-2-ynamide moiety provides additional reactivity and binding affinity to specific biological targets.
Recent studies have explored the potential of N-[1-(cyclopentylmethyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]but-2-ynamide in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In vitro experiments have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.
Furthermore, preliminary research has indicated that N-[1-(cyclopentylmethyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]but-2-ynamide exhibits potent antiviral activity against several RNA viruses, including influenza and hepatitis C viruses. The mechanism of action appears to involve the inhibition of viral replication through interference with key viral enzymes or host cell pathways.
In the realm of cancer research, this compound has shown promising results in preclinical studies. It has been found to induce apoptosis in various cancer cell lines, particularly those derived from breast and lung cancers. The selective cytotoxicity observed in these studies suggests that N-[1-(cyclopentylmethyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]but-2-ynamide could be a valuable addition to the arsenal of anticancer drugs.
The pharmacokinetic properties of N-[1-(cyclopentylmethyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]but-2-ynamide have also been investigated. Studies have demonstrated that it has good oral bioavailability and a favorable half-life in vivo. These characteristics make it suitable for further development as an orally administered therapeutic agent.
To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of N-[1-(cyclopentylmethyl)-2-o xo - 1 , 2 , 3 , 4 - tetrahydroquinolin - 6 - yl ] but - 2 - ynamide in human subjects. Early results from phase I trials have shown promising outcomes with minimal adverse effects reported.
In conclusion, N-[1-(cyclopentylmethyl)-2-o xo - 1 , 2 , 3 , 4 - tetrahydroquinolin - 6 - yl ] but - 2 - ynamide (CAS No. 2094325-15-0) represents a promising compound with a wide range of potential applications in medicine. Its unique structure and favorable pharmacological properties make it an attractive candidate for further research and development. As more data becomes available from ongoing clinical trials, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.
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